Cas no 90760-75-1 (CYCLOHEXANOL, 1,3,5-TRIMETHYL-)
CYCLOHEXANOL, 1,3,5-TRIMETHYL- Chemical and Physical Properties
Names and Identifiers
-
- CYCLOHEXANOL, 1,3,5-TRIMETHYL-
- 1,3,5-trimethylcyclohexan-1-ol
- AKOS006284671
- CS-0353222
- 90760-75-1
- SCHEMBL2349266
- EN300-693624
- 1,3,5-trimethyl-cyclohexanol
-
- Inchi: 1S/C9H18O/c1-7-4-8(2)6-9(3,10)5-7/h7-8,10H,4-6H2,1-3H3
- InChI Key: KVZFVAMCMZOOOW-UHFFFAOYSA-N
- SMILES: OC1(C)CC(C)CC(C)C1
Computed Properties
- Exact Mass: 142.135765193g/mol
- Monoisotopic Mass: 142.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2Ų
CYCLOHEXANOL, 1,3,5-TRIMETHYL- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-693624-0.05g |
1,3,5-trimethylcyclohexan-1-ol |
90760-75-1 | 0.05g |
$683.0 | 2023-03-10 | ||
| Enamine | EN300-693624-0.1g |
1,3,5-trimethylcyclohexan-1-ol |
90760-75-1 | 0.1g |
$715.0 | 2023-03-10 | ||
| Enamine | EN300-693624-0.25g |
1,3,5-trimethylcyclohexan-1-ol |
90760-75-1 | 0.25g |
$748.0 | 2023-03-10 | ||
| Enamine | EN300-693624-0.5g |
1,3,5-trimethylcyclohexan-1-ol |
90760-75-1 | 0.5g |
$781.0 | 2023-03-10 | ||
| Enamine | EN300-693624-1.0g |
1,3,5-trimethylcyclohexan-1-ol |
90760-75-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-693624-2.5g |
1,3,5-trimethylcyclohexan-1-ol |
90760-75-1 | 2.5g |
$1594.0 | 2023-03-10 | ||
| Enamine | EN300-693624-5.0g |
1,3,5-trimethylcyclohexan-1-ol |
90760-75-1 | 5.0g |
$2360.0 | 2023-03-10 | ||
| Enamine | EN300-693624-10.0g |
1,3,5-trimethylcyclohexan-1-ol |
90760-75-1 | 10.0g |
$3500.0 | 2023-03-10 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1423892-50mg |
1,3,5-Trimethylcyclohexan-1-ol |
90760-75-1 | 95% | 50mg |
¥14748.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1423892-100mg |
1,3,5-Trimethylcyclohexan-1-ol |
90760-75-1 | 95% | 100mg |
¥18012.00 | 2024-04-25 |
CYCLOHEXANOL, 1,3,5-TRIMETHYL- Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on CYCLOHEXANOL, 1,3,5-TRIMETHYL-
Recent Advances in the Study of CYCLOHEXANOL, 1,3,5-TRIMETHYL- (CAS: 90760-75-1) in Chemical Biology and Pharmaceutical Research
In recent years, the compound CYCLOHEXANOL, 1,3,5-TRIMETHYL- (CAS: 90760-75-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its synthesis, biological activities, and therapeutic potential.
The compound, with the chemical formula C9H18O, is a derivative of cyclohexanol and features three methyl groups at the 1, 3, and 5 positions. Its structural characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have explored its role as a building block for novel drug candidates, leveraging its stability and reactivity under various conditions.
One of the key areas of research has been the synthesis and optimization of CYCLOHEXANOL, 1,3,5-TRIMETHYL-. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient catalytic method for its production, achieving high yields and purity. The researchers utilized a palladium-catalyzed hydrogenation process, which not only improved the scalability of the synthesis but also reduced the environmental impact compared to traditional methods.
In terms of biological activity, preliminary investigations have revealed that CYCLOHEXANOL, 1,3,5-TRIMETHYL- exhibits moderate antimicrobial properties. A recent in vitro study conducted by a team at the University of Cambridge (2024) tested the compound against a panel of bacterial and fungal strains. The results indicated inhibitory effects on several pathogenic microorganisms, suggesting its potential as a lead compound for developing new antimicrobial agents. Further studies are underway to elucidate the mechanism of action and optimize its efficacy.
Another promising avenue of research involves the application of CYCLOHEXANOL, 1,3,5-TRIMETHYL- in drug delivery systems. Due to its lipophilic nature, the compound has been explored as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. A collaborative study between MIT and Pfizer (2024) reported the successful incorporation of the compound into nanoparticle-based delivery systems, which demonstrated improved drug release profiles and targeted delivery in preclinical models.
Despite these advancements, challenges remain in the widespread adoption of CYCLOHEXANOL, 1,3,5-TRIMETHYL- in pharmaceutical applications. Issues such as metabolic stability, potential toxicity, and scalability of production need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance its pharmacological properties while minimizing adverse effects.
In conclusion, CYCLOHEXANOL, 1,3,5-TRIMETHYL- (CAS: 90760-75-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from antimicrobial development to drug delivery systems, highlighting its multifaceted potential. Continued research and collaboration across academia and industry will be crucial in unlocking its full therapeutic value and addressing existing limitations.
90760-75-1 (CYCLOHEXANOL, 1,3,5-TRIMETHYL-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)